Cas no 16933-89-4 (1-Azaspiro[3.5]nonane-1-sulfonylchloride, 3-methyl-2-oxo-)

• Product Name: 1-Azaspiro[3.5]nonane-1-sulfonylchloride, 3-methyl-2-oxo-
• CAS No: 16933-89-4
• MF: C₉H₁₄ClNO₃S
• MW: 251.730360507965
• CID: 121989
• PubChem ID: 557038
• Update Time: 2025-04-18

1-Azaspiro[3.5]nonane-1-sulfonylchloride, 3-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[3.5]nonane-1-sulfonylchloride, 3-methyl-2-oxo-
• 1-Chlorosulfonyl-3-methyl-1-azaspiro[3.5]nonan-2-one
• 3-methyl-2-oxo-1-azaspiro[3.5]nonane-1-sulfonyl chloride
• DTXSID10339575
• 16933-89-4
• 3-Methyl-2-oxo-1-azaspiro[3.5]nonane-1-sulfonyl chloride #
• BVFWXKBIQGHCJB-UHFFFAOYSA-N

• Inchi： 1S/C9H14ClNO3S/c1-7-8(12)11(15(10,13)14)9(7)5-3-2-4-6-9/h7H,2-6H2,1H3
• InChI Key： BVFWXKBIQGHCJB-UHFFFAOYSA-N
• SMILES： ClS(N1C(C(C)C21CCCCC2)=O)(=O)=O

Computed Properties

• Exact Mass: 251.03842
• Monoisotopic Mass: 251.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams